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Compound of Interest

Compound Name: Pradofloxacin

Cat. No.: B1243445 Get Quote

This guide provides a comprehensive comparison of the clinical efficacy and pharmacological

profiles of pradofloxacin and amoxicillin-clavulanate in the treatment of bacterial infections in

cats. The data presented is compiled from peer-reviewed veterinary clinical trials to offer an

evidence-based resource for researchers, scientists, and drug development professionals.

Mechanism of Action
Pradofloxacin is a third-generation fluoroquinolone antibiotic that exhibits bactericidal activity.

[1] Its primary mode of action is the inhibition of bacterial DNA gyrase (topoisomerase II) and

topoisomerase IV, enzymes essential for DNA replication, transcription, and repair.[1][2] This

dual-targeting mechanism is thought to reduce the likelihood of resistance development.[3]

Amoxicillin is a beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall by

binding to penicillin-binding proteins (PBPs).[4][5] Clavulanic acid is a beta-lactamase inhibitor

that has minimal antimicrobial activity on its own.[5][6] It works by inactivating beta-lactamase

enzymes produced by some bacteria, thereby protecting amoxicillin from degradation and

extending its spectrum of activity.[4][6][7]
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Amoxicillin-Clavulanate's synergistic action on bacterial cells.

Head-to-Head Clinical Trial: Feline Lower Urinary
Tract Infections
A notable clinical trial by Litster et al. (2007) provides a direct comparison of pradofloxacin
and amoxicillin-clavulanate for the treatment of bacterial lower urinary tract infections (UTIs) in

cats. [8][9]

Experimental Protocol
The study was a prospective, randomized clinical trial involving 78 cats with clinical signs of

lower urinary tract disease and a positive bacterial urine culture. [8][9] Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vettimes.com [vettimes.com]

2. Pradofloxacin - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. ldh.la.gov [ldh.la.gov]

5. urology-textbook.com [urology-textbook.com]

6. Amoxicillin and Clavulanic Acid: MedlinePlus Drug Information [medlineplus.gov]

7. Clavulanic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. Clinical efficacy and palatability of pradofloxacin 2.5% oral suspension for the treatment of
bacterial lower urinary tract infections in cats - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Head-to-Head Clinical Trial: Pradofloxacin vs.
Amoxicillin-Clavulanate in Feline Medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243445#head-to-head-clinical-trial-of-pradofloxacin-
and-amoxicillin-clavulanate-in-cats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1243445?utm_src=pdf-custom-synthesis
https://www.vettimes.com/news/vets/small-animal-vets/pradofloxacin-a-feline-fluoroquinolone-part-1
https://en.wikipedia.org/wiki/Pradofloxacin
https://www.researchgate.net/publication/263352685_Pradofloxacin_A_novel_veterinary_fluoroquinolone_for_treatment_of_bacterial_infections_in_cats
https://ldh.la.gov/assets/oph/Center-PHCH/Center-CH/infectious-epi/VetInfo/VetAntibioResSen/LADDL/AntimicrobialClasses/beta-lactams/penicillins/augmentin.pdf
https://www.urology-textbook.com/amoxicillin-clavulanic-acid.html
https://medlineplus.gov/druginfo/meds/a685024.html
https://www.ncbi.nlm.nih.gov/books/NBK545273/
https://pubmed.ncbi.nlm.nih.gov/17939554/
https://pubmed.ncbi.nlm.nih.gov/17939554/
https://www.researchgate.net/publication/5905138_Clinical_Efficacy_and_Palatability_of_Pradofloxacin_25_Oral_Suspension_for_the_Treatment_of_Bacterial_Lower_Urinary_Tract_Infections_in_Cats
https://www.benchchem.com/product/b1243445#head-to-head-clinical-trial-of-pradofloxacin-and-amoxicillin-clavulanate-in-cats
https://www.benchchem.com/product/b1243445#head-to-head-clinical-trial-of-pradofloxacin-and-amoxicillin-clavulanate-in-cats
https://www.benchchem.com/product/b1243445#head-to-head-clinical-trial-of-pradofloxacin-and-amoxicillin-clavulanate-in-cats
https://www.benchchem.com/product/b1243445#head-to-head-clinical-trial-of-pradofloxacin-and-amoxicillin-clavulanate-in-cats
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1243445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

